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Cytotoxicity Data on Related Compounds

The table below summarizes the cytotoxic activity of several triphenylamine and Schiff base derivatives,

which are structurally related to 2,4,6-triphenylaniline, against various cancer cell lines.

Compound
Name / Type

Cancer Cell Line
Cytotoxicity
(IC₅₀)

Key Findings Citation

TP2Py
(Triphenylamine
derivative)

Human cell lines

(unspecified)

Low dark

toxicity (< 30
µM)

Effective in triggering apoptosis

upon light activation
(photodynamic therapy).

[1]

TP3Bzim
(Triphenylamine

derivative)

Human cell lines
(unspecified)

Low dark
toxicity (< 30

µM)

Induces apoptosis upon light
activation; localizes in

mitochondria and late
endosomes.

[1]

TTPAs 4-6
(Pyridinium-TPA

AIEgens)

Breast cancer (in
vivo)

Highly
effective

Albumin-formed nanoparticles
show excellent tumor targeting

and photodynamic therapy
efficacy.

[2]
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Compound
Name / Type

Cancer Cell Line
Cytotoxicity
(IC₅₀)

Key Findings Citation

AB-00047476
(Triphenylamine)

HEK293T, A549,

Calu3, Caco2

No

cytotoxicity
(0-30 µM)

Studied as a SARS-CoV-2

entry inhibitor; shows no
toxicity to normal cells in this

range.

[3]

Schiff Base 3 SK-MEL-28 (skin

melanoma), MCF-7
(breast

adenocarcinoma)

6 nM, 10 nM Showed high potency against

solid tumor-derived cell lines.

[4]

Schiff Base 16 HeLa (cervical

carcinoma)

0.186 µM Derived from 2-

aminobenzothiazole and 2-
thiophenecarboxaldehyde.

[4]

Experimental Methodologies in Cytotoxicity
Assessment

The data in the table above were generated using standardized experimental protocols that are common in the

field. Here are the details of the key methods cited:

MTT Assay: This colorimetric assay is a standard for measuring cell metabolic activity and, by
extension, cell viability and proliferation. It was used in several studies to determine the IC₅₀ values

(the concentration of a compound that inhibits cell viability by 50%) [4] [5] [3]. The basic workflow
involves treating cells with the test compound, adding the MTT reagent, and then measuring the

absorbance of the formazan product formed by living cells.
Flow Cytometry for Apoptosis: This technique was used to differentiate between apoptosis

(programmed cell death) and necrosis. It often involves staining cells with Annexin V (which binds to
phosphatidylserine exposed on the surface of apoptotic cells) and Propidium Iodide (PI) (which

stains dead cells with compromised membranes) [5].
Photodynamic Therapy (PDT) Studies: For the triphenylamine-based photosensitizers, cytotoxicity

was light-dependent. The general protocol involves incubating cells with the compound, followed by
irradiation with a specific wavelength of light (e.g., 458 nm for one-photon or 760-860 nm for two-

photon excitation) [1]. Cell death is then assessed, often confirming the production of reactive oxygen
species (ROS).
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The following diagram illustrates the core workflow for evaluating a compound's potential as a

photosensitizer in Photodynamic Therapy, as demonstrated by the triphenylamine derivatives.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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